Cas no 499770-91-1 (3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine)

• Product Name: 3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine
• CAS No: 499770-91-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 328067
• PubChem ID: 2794994
• Update Time: 2025-04-19

3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6-methanamine,3,4-dihydro-
• 3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine,hydrochloride
• 3,4-Dihydro-2H-1,5-benzodioxepin-6-ylMethylaMine
• 3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-6-YLMETHYLAMINE HYDROCHLORIDE
• Y9228
• 499770-91-1
• (3,4-Dihydro-2H-benzo[b][1,4]dioxepin-6-yl)methanamine hydrochloride
• 3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine;hydrochloride
• 3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine hydrochloride
• CHEBI:194760
• 1-(3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-6-YL)METHANAMINE HYDROCHLORIDE
• DTXSID30383515
• SCHEMBL2462170
• 3,4-Dihydro-2H-1,5-benzodioxepin-6-ylmethylamine hydrochloride, AldrichCPR
• MS-22257
• J-511166
• 1028339-37-8
• 3,4-Dihydro-2H-1,5-benzodioxepin-6-ylmethylamine, AldrichCPR
• AKOS009606889
• Z432060940
• CC00413
• HR-0326
• EN300-50192
• VXU
• (3,4-dihydro-2h-benzo[b][1,4]dioxepin-6-yl)methanamine
• G32531
• SCHEMBL114893
• SDCCGMLS-0065902.P001
• 1-(3,4-dihydro-2h-1,5-benzodioxepin-6-yl)methanamine
• MFCD04972615
• Q27467151
• CHEMBL4516096
• 3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine
• (3,4-dihydro-2H-1,5-benzodioxepin-6-yl)methanamine

• Inchi： 1S/C10H13NO2.ClH/c11-7-8-3-1-4-9-10(8)13-6-2-5-12-9;/h1,3-4H,2,5-7,11H2;1H
• InChI Key： YUPGBIWKJZMULF-UHFFFAOYSA-N
• SMILES： Cl.O1CCCOC2=CC=CC(CN)=C12

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 148 °C
• Boiling Point: 303.9±21.0 °C at 760 mmHg
• Flash Point: 150.0±29.3 °C
• PSA: 44.48000
• LogP: 2.80890
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)